4-((7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy)-N-(thiazol-2-yl)benzamide

• IUPAC Name: 4-(7-methoxy-2-methyl-4-oxochromen-3-yl)oxy-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C21H16N2O5S/c1-12-19(18(24)16-8-7-15(26-2)11-17(16)27-12)28-14-5-3-13(4-6-14)20(25)23-21-22-9-10-29-21/h3-11H,1-2H3,(H,22,23,25)
• InChI Key: KOMDYNMMFGRODF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OC)OC3=CC=C(C=C3)C(=O)NC4=NC=CS4
• Molecular Formula: C21H16N2O5S
• Molecular Weight: 408.4 g/mol

Description

4-((7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy)-N-(thiazol-2-yl)benzamide is a synthetic compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, which make it an interesting target for further investigation.

Scientific Research Applications

Synthesis and Antibacterial Activity

• The compound has been synthesized as part of innovative series, specifically as 7-((4-substituted thiazol-2-yl) methoxy)-4-methyl-2H-chromen-2-one, and screened for antibacterial and antifungal activities, showing significant results in these areas (Parameshwarappa, Lingamani, Patil, & Goudgaon, 2009).

Coumarin-Thiazole Hybrid Synthesis

• Research includes the synthesis of coumarin-thiazole hybrids such as N-[4-(7-Methoxy-4-methyl-2-oxo-2H-chromen-8-yl)-thiazol-2-yl]-guanidine, which are prepared for potential applications in various fields, indicating a broad area of interest in the chemical properties and applications of these compounds (Rao & Reddy, 2009).

Development of Chromone–Thiazole Hybrids

• New 4-oxo-N-(substituted-thiazol-2-yl)-4H-chromene-2-carboxamides have been developed as potential ligands for human adenosine receptors, indicating a significant interest in medical and pharmaceutical research applications for these compounds (Cagide, Borges, Gomes, & Low, 2015).

Chemosensors for Cyanide Anions

• Coumarin benzothiazole derivatives, including compounds like N-(benzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide, have been synthesized and investigated for their ability to act as chemosensors for cyanide anions. This showcases the compound's potential in chemical sensor technology and environmental monitoring applications (Wang et al., 2015).

Synthesis for Antimicrobial and Anticancer Activities

• Several studies focus on the synthesis of derivatives of 4-((7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy)-N-(thiazol-2-yl)benzamide for evaluating their antimicrobial and anticancer activities. This indicates a strong interest in exploring the compound's potential in developing new therapeutic agents (Čačić et al., 2006).

Applications in Metal Complex Synthesis

• The compound has been used in the synthesis of metal complexes, exploring its potential applications in catalysis and materials science (Youssef, El-Zahany, & El-Seidy, 2010).